Cas no 2171581-33-0 (4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171581-33-0
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6206650
• PubChem ID: 165588354
• Update Time: 2025-05-17

4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione
• 2171581-33-0
• EN300-1644434

• Inchi： 1S/C10H19NO4S/c11-9(3-6-16(13,14)7-4-9)10(12)2-1-5-15-8-10/h12H,1-8,11H2
• InChI Key： SDJTXQMTYHYSRQ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)(C1(COCCC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 98Ų

Additional information on 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione (CAS No. 2171581-33-0)

4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure incorporates both thiolane and oxane moieties, which are known for their unique biochemical properties. The compound's chemical formula and functional groups make it a promising candidate for further exploration in drug discovery and development.

The CAS No. 2171581-33-0 provides a unique identifier for this compound, facilitating its recognition in scientific literature, databases, and regulatory filings. This numbering system ensures that researchers worldwide can accurately reference and discuss the compound, enhancing collaboration and reproducibility in experimental studies.

One of the most intriguing aspects of 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione is its potential biological activity. The presence of both amino and hydroxyl groups suggests that it may exhibit various pharmacological effects. Specifically, the thiolane ring is known to be bioisosteric with tetrahydrothiophene, a scaffold commonly found in bioactive molecules. This similarity has led researchers to investigate its possible role in modulating enzyme activity and interacting with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione, with its unique structural features, aligns well with this trend. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules. The compound's reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties.

The oxane ring in 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione adds another layer of complexity to its chemical behavior. Oxanes are known for their stability and ability to form hydrogen bonds, which can influence the compound's solubility and bioavailability. These characteristics make it an attractive candidate for formulation development in pharmaceutical applications.

In terms of synthetic chemistry, the preparation of 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione involves multi-step reactions that require careful optimization. The introduction of both amino and hydroxyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies.

The compound's potential applications extend beyond basic research. Its structural features suggest that it could be used as a building block for novel therapeutic agents. For instance, modifications to the thiolane ring might enhance its binding affinity to specific biological targets, while alterations to the oxane moiety could improve its metabolic stability.

One area where 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione shows promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which involve reactive oxygen species. The compound's ability to interact with these pathways could make it a valuable tool in modulating inflammatory responses.

Additionally, the compound's potential as an antioxidant has been explored. Reactive oxygen species are known contributors to oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cardiovascular conditions. By scavenging these species or inhibiting their production, 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione could potentially mitigate their harmful effects.

The synthesis of derivatives of 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione has also been a focus of recent research. By introducing additional functional groups or altering the connectivity of existing atoms, scientists aim to create molecules with enhanced pharmacological properties. These derivatives could offer new therapeutic strategies for conditions where current treatments are limited or ineffective.

The role of computational chemistry in studying 4-amino-4-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information is crucial for designing experiments and optimizing synthetic routes before conducting expensive laboratory work.

In conclusion, 4-amino - 4 - ( 3 - hydro xy ox an - 3 - yl ) - 11 tha i ne - 11 , 11 - dione ( C A S N o . 217158 81 - 33 - 0 ) represents a fascinating subject of study with significant potential in pharmaceutical chemistry . Its unique structural features , coupled with its reactivity , make it a valuable candidate for further exploration . As research continues , we can expect new insights into its biological activity and applications , paving the way for innovative therapeutic solutions .